Cas no 1097637-53-0 (3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid)

• Product Name: 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid
• CAS No: 1097637-53-0
• MF: C₁₅H₁₄Cl₂N₂O₄
• MW: 357.188662052155
• CID: 5471003
• PubChem ID: 18581194
• Update Time: 2025-06-12

3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• F2721-0740
• 1097637-53-0
• 4-(3,5-dichloroanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid
• AKOS005143373
• 4-((3,5-dichlorophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid
• 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid

• Inchi： 1S/C15H14Cl2N2O4/c16-9-4-10(17)6-11(5-9)19-14(20)7-13(15(21)22)18-8-12-2-1-3-23-12/h1-6,13,18H,7-8H2,(H,19,20)(H,21,22)
• InChI Key： HFQUMNBXJUXFJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CC(C(=O)O)NCC1=CC=CO1)=O)Cl

Computed Properties

• Exact Mass: 356.0330623g/mol
• Monoisotopic Mass: 356.0330623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid

Introduction to 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid (CAS No. 1097637-53-0)

3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid, identified by its CAS number 1097637-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes both aromatic and heterocyclic moieties. The presence of functional groups such as the carbamoyl and amino substituents makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid consists of a phenyl ring substituted with two chlorine atoms at the 3 and 5 positions, a carbamoyl group attached to this ring, and an amine group connected to a propionic acid backbone. Additionally, the presence of a furan moiety linked to a methyl group via an amine bond introduces further complexity, making this compound a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural features of 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid suggest potential applications in these areas. For instance, the dichlorophenyl group is known to enhance binding affinity to certain enzyme targets, while the furan-based amine moiety may contribute to selective interactions with biological receptors.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that compounds with multifunctional groups can exhibit enhanced pharmacological properties. The combination of the carbamoyl and amino functionalities in 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid provides multiple sites for chemical modification, enabling researchers to fine-tune its biological activity. This flexibility has made it a valuable intermediate in the synthesis of potential drug candidates.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The dichlorophenyl ring is often found in molecules that exhibit inhibitory effects on various kinases and phosphodiesterases. By incorporating this motif into 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid, researchers can explore its ability to interfere with signaling pathways involved in diseases such as cancer and inflammatory disorders. Preliminary computational studies have suggested that this compound may interact with target proteins through both hydrophobic and hydrogen bonding interactions, enhancing its binding affinity.

The furan moiety in 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid also contributes to its pharmacological potential. Furan derivatives are well-known for their ability to cross the blood-brain barrier and exhibit neuroprotective effects. The presence of this heterocycle may enable the compound to interact with central nervous system targets, making it a candidate for treating neurological conditions. Additionally, the methylamine group provides another site for functionalization, allowing for the introduction of additional pharmacophores that could enhance therapeutic efficacy.

In terms of synthetic chemistry, 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to introduce the necessary functional groups while maintaining regioselectivity. These advancements have enabled chemists to explore variations of this scaffold more efficiently than ever before.

From a biological perspective, the potential applications of 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid are vast. In cancer research, for example, inhibitors targeting kinases such as EGFR and JAK have shown promise in clinical trials. The structural features of this compound suggest that it may be capable of modulating these enzymes directly or indirectly by interacting with downstream signaling pathways. Similarly, in inflammation research, compounds that can inhibit cyclooxygenase (COX) or lipoxygenase enzymes may provide relief from chronic inflammatory conditions.

The development of new therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies using 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid have begun to shed light on its pharmacokinetic properties. Initial data suggest that it exhibits reasonable solubility in aqueous media and moderate oral bioavailability when administered to animal models. These characteristics are favorable for further development into an oral therapeutic agent.

Furthermore, the compound's stability under various storage conditions has been assessed through accelerated degradation studies. Results indicate that it remains stable at room temperature for extended periods when stored under inert conditions. This stability is crucial for ensuring the long-term viability of pharmaceutical products derived from this scaffold.

The future prospects for 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid are promising as ongoing research continues to uncover new biological activities and synthetic pathways. Collaborative efforts between chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. As our understanding of disease mechanisms evolves， so too will our ability to design molecules like [bold]this one[/bold] that can address unmet medical needs effectively.